Cas no 6740-20-1 (methyl 4-(2-oxopyrrolidin-1-yl)butanoate)

methyl 4-(2-oxopyrrolidin-1-yl)butanoate structure
6740-20-1 structure
Product Name:methyl 4-(2-oxopyrrolidin-1-yl)butanoate
CAS No:6740-20-1
MF:C9H15NO3
MW:185.220302820206
MDL:MFCD09037920
CID:502518
PubChem ID:15643955
Update Time:2025-04-19

methyl 4-(2-oxopyrrolidin-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinebutanoicacid, 2-oxo-, methyl ester
    • METHYL 4-(2-OXOPYRROLIDIN-1-YL) BUTANOATE
    • EN300-82492
    • 6740-20-1
    • AKOS009489723
    • MFCD09037920
    • methyl 4-(2-oxopyrrolidin-1-yl)butanoate
    • CS-0262414
    • Z415716808
    • Methyl4-(2-oxopyrrolidin-1-yl)butanoate
    • MDL: MFCD09037920
    • Inchi: 1S/C9H15NO3/c1-13-9(12)5-3-7-10-6-2-4-8(10)11/h2-7H2,1H3
    • InChI Key: ATRRQQINZGKHMX-UHFFFAOYSA-N
    • SMILES: O=C1CCCN1CCCC(=O)OC

Computed Properties

  • Exact Mass: 185.10500
  • Monoisotopic Mass: 185.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • PSA: 46.61000
  • LogP: 0.49990
  • Vapor Pressure: Not available

methyl 4-(2-oxopyrrolidin-1-yl)butanoate Security Information

methyl 4-(2-oxopyrrolidin-1-yl)butanoate Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

methyl 4-(2-oxopyrrolidin-1-yl)butanoate Pricemore >>

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